N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[5-(4-butoxy-3-ethoxyphenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C22H25N5O5/c1-3-5-10-30-17-8-6-15(11-19(17)29-4-2)22-24-26-27(25-22)13-21(28)23-16-7-9-18-20(12-16)32-14-31-18/h6-9,11-12H,3-5,10,13-14H2,1-2H3,(H,23,28)
• InChI Key: VEQLIAGCQIYNFA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C2=NN(N=N2)CC(=O)NC3=CC4=C(C=C3)OCO4)OCC
• Molecular Formula: C22H25N5O5
• Molecular Weight: 439.5 g/mol

Description

N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide, also known as BDB-TA, is a novel chemical compound that has been synthesized for scientific research purposes. This compound is of interest to researchers due to its potential applications in the field of pharmacology and drug development.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide has potential applications in the field of pharmacology and drug development. It has been shown to have anticonvulsant and neuroprotective effects in animal models, making it a promising candidate for the treatment of neurological disorders such as epilepsy and Parkinson's disease. Additionally, N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide has been shown to have anti-inflammatory effects, which could be useful in the treatment of autoimmune diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide is not fully understood, but it is thought to involve modulation of the GABAergic system. GABA is an inhibitory neurotransmitter that plays a key role in the regulation of neuronal activity. N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide has been shown to increase GABA levels in the brain, which could contribute to its anticonvulsant and neuroprotective effects.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase GABA levels in the brain, as well as reduce levels of the excitatory neurotransmitter glutamate. Additionally, N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide in lab experiments is its specificity for the GABAergic system. This makes it a useful tool for studying the role of GABA in various physiological processes. However, one limitation of using N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide. One area of interest is its potential as a treatment for neurological disorders such as epilepsy and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide and its effects on the GABAergic system. Finally, future studies could investigate the potential of N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide as a tool for studying the role of GABA in various physiological processes.